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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B192119 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE) and procedures for handling Pinostrobin, a

flavonoid with diverse biological activities. Adherence to these guidelines is crucial for

minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification
Pinostrobin presents several hazards that necessitate careful handling. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for understanding these risks.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[1][2][3]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[4]

Hazardous to the Aquatic

Environment (Acute)
1

H400: Very toxic to aquatic

life[4]

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pinostrobin to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US)

standards[5][6]

Protects against splashes and

dust particles that can cause

serious eye irritation.

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile rubber)[5]

Prevents skin contact which

can lead to irritation. Gloves

must be inspected before use

and disposed of properly after

handling the compound[6].

Body Protection
Impervious clothing, such as a

lab coat[1][4]

Protects the skin from

accidental spills and

contamination.

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated[1][4]. Use a full-face

respirator if exposure limits are

exceeded or irritation is

experienced[5].

Prevents inhalation of the

compound, which can cause

respiratory tract irritation.

Operational Plan for Safe Handling
A systematic approach to handling Pinostrobin is essential to minimize exposure and ensure

safety. The following workflow outlines the key steps from receipt to disposal.

Operational Workflow for Handling Pinostrobin

Preparation Handling Post-Handling Disposal

Review Safety Data Sheet (SDS) Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Proceed to Handling Weigh and Prepare Solutions Avoid Dust and Aerosol Formation Decontaminate Work AreaComplete Handling Remove and Dispose of PPE Correctly Wash Hands Thoroughly Dispose of Waste in a Labeled,
Sealed Container

Proceed to Disposal Follow Institutional and
Local Disposal Regulations
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Operational Workflow for Handling Pinostrobin

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly closed in a dry, cool, and well-ventilated place[5]. Recommended

storage temperature is -20°C for the solid form[4].

Keep away from incompatible materials such as strong oxidizing agents[6].

Preparation of Solutions:

Pinostrobin is soluble in organic solvents like DMSO and dimethylformamide (DMF)[7].

When preparing stock solutions, work in a chemical fume hood to avoid inhalation of dust or

vapors.

For aqueous solutions, first dissolve Pinostrobin in an organic solvent like DMF and then

dilute with the aqueous buffer of choice. Aqueous solutions are not recommended for storage

for more than one day[7].

Handling Procedures:

Always wear the recommended PPE.

Avoid contact with skin and eyes[5][6].

Do not eat, drink, or smoke in the laboratory area where Pinostrobin is handled[4].

Use non-sparking tools to prevent fire hazards[5][8].

After handling, wash hands and any exposed skin thoroughly[1][4].

Emergency Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention[1][4][5].

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists[1][4][5].

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention[1][4][6].

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[1][4][5].

Spill and Disposal Plan
Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

Accidental Release Measures:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection[1][4].

For solid spills, carefully sweep up the material without creating dust and place it in a

suitable, closed container for disposal[6].
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For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal[4].

Prevent the spill from entering drains or waterways[4][5][6].

Disposal:

Dispose of Pinostrobin and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

The material may be sent to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing[5].

Do not allow the chemical to enter drains or sewer systems[5].

The following diagram illustrates the decision-making process for handling a Pinostrobin spill.
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Pinostrobin Spill Response Plan

Cleanup Procedure

Spill Occurs

Evacuate Immediate Area

Don Full PPE
(including respiratory protection)

Contain the Spill
(Prevent entry to drains)

Solid Spill:
Sweep carefully without creating dust

If solid

Liquid Spill:
Absorb with inert material

If liquid

Collect waste in a sealed,
labeled container

Decontaminate Spill Area

Dispose of waste according to
institutional/local regulations
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Pinostrobin Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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